![molecular formula C15H14ClNO2S B5155897 2-(5-acetyl-3-thienyl)-N-(4-chlorobenzyl)acetamide](/img/structure/B5155897.png)
2-(5-acetyl-3-thienyl)-N-(4-chlorobenzyl)acetamide
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Overview
Description
2-(5-acetyl-3-thienyl)-N-(4-chlorobenzyl)acetamide, also known as ACTA, is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has been found to possess a wide range of biochemical and physiological effects, making it a promising candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of 2-(5-acetyl-3-thienyl)-N-(4-chlorobenzyl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory prostaglandins. It has also been found to bind to the cannabinoid receptor CB1, which is involved in the regulation of pain and inflammation.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. This compound has also been found to exhibit antitumor properties, making it a potential candidate for the treatment of cancer. Additionally, this compound has been shown to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(5-acetyl-3-thienyl)-N-(4-chlorobenzyl)acetamide in lab experiments is that it has been extensively studied and its mechanism of action is well understood. Additionally, this compound has been found to exhibit a wide range of biological activities, making it a versatile compound for use in various types of experiments. However, one limitation of using this compound in lab experiments is that it may have potential side effects that need to be carefully monitored.
Future Directions
There are several future directions for research on 2-(5-acetyl-3-thienyl)-N-(4-chlorobenzyl)acetamide. One area of research could focus on the development of new drugs based on the structure of this compound. Another area of research could focus on the potential applications of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies could be conducted to explore the potential side effects of this compound and to develop strategies to minimize these side effects.
Synthesis Methods
The synthesis of 2-(5-acetyl-3-thienyl)-N-(4-chlorobenzyl)acetamide involves the reaction of 5-acetyl-3-thiophene carboxylic acid with 4-chlorobenzylamine in the presence of acetic anhydride and a catalyst such as p-toluenesulfonic acid. The resulting product is then hydrolyzed with sodium hydroxide to yield this compound.
Scientific Research Applications
2-(5-acetyl-3-thienyl)-N-(4-chlorobenzyl)acetamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antitumor properties. This compound has also been shown to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
2-(5-acetylthiophen-3-yl)-N-[(4-chlorophenyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClNO2S/c1-10(18)14-6-12(9-20-14)7-15(19)17-8-11-2-4-13(16)5-3-11/h2-6,9H,7-8H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCQOKKPDLILXJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CS1)CC(=O)NCC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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